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Compound of Interest

Compound Name: Hexaconazole

Cat. No.: B1673136

Essential Safety and Handling Guide for
Hexaconazole

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of Hexaconazole. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Quantitative Toxicity Data

The following table summarizes the acute toxicity data for Hexaconazole.
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Route of

Test Type Species AT e Result Citations
LD50 Rat Oral 2189 mg/kg [1][2]
(male/female)

LD50 Rat (male) Oral >2200 mg/kg [3]
LD50 Rat (female) Oral >6100 mg/kg [3]
LD50 Mouse Oral 612 mg/kg [2]
LD50 Rat Dermal >2000 mg/kg [1][4]
LC50 (4h) Rat Inhalation >5.9 mg/L [1][4]
LC50 (96h) Common Carp 5.94 mg/L [5]
EC50 (48h) Daphnia 2.9 mg/L [5]
LD50 Mallard Duck Oral >4000 mg/kg [5]
LD50 Bee Contact and Oral  >0.1 mg/bee [5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when

handling Hexaconazole.

e Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH
(US) standards.[1]

o Flash-proof and dust-resistant goggles are also recommended.[5]
o Skin Protection:
o Wear fire/flame resistant and impervious clothing.[1]

o Chemical-resistant gloves, a long-sleeved shirt, and closed-toe footwear are essential.[3]

[4]1[5]
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o For more extensive handling, a lab coat, apron, or coveralls should be used to avoid skin
contact.[6]

» Respiratory Protection:

o Work in a well-ventilated area. Local exhaust or general ventilation is crucial to maintain
exposure below permissible limits.[4]

o If exposure limits are exceeded or in case of emergency, a full-face respirator with an
appropriate organic or acid gas cartridge (NIOSH approved or equivalent) is required.[1][7]
A dust mask should be worn when handling the solid form.[4]

Operational Handling and Storage
Handling:
e Avoid Contact: Prevent all personal contact with Hexaconazole, including inhalation.[8]

e Ventilation: Always use in a well-ventilated area to minimize vapor or dust concentration.[1]

[8]

e Hygiene: Wash hands thoroughly before breaks and at the end of work.[7] Do not eat, drink,
or smoke in areas where Hexaconazole is handled or stored.[7][9]

o Contaminated Clothing: Immediately remove any clothing that becomes contaminated.[2][7]
Contaminated work clothing should not be taken out of the workplace and must be washed
before reuse.[1][9]

« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools and take precautionary measures against static discharge.[7]

Storage:

o Container: Store in the original, tightly closed container in a cool, dry, and well-ventilated
place.[7]

o Incompatibilities: Keep away from foodstuffs, beverages, and animal feed.[7]
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e Access: Keep out of reach of children.[10]

Accidental Release and First Aid

Accidental Release:

» Ventilate: Ensure adequate ventilation and remove all ignition sources.[8]

» Containment: Prevent the spillage from entering drains or water courses.[1][8]

o Cleanup: Collect the spillage using a suitable absorbent material and place it in a closed
container for disposal.[1]

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water.[3]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1][3]

Disposal Plan

» Waste Disposal: Dispose of Hexaconazole waste and contaminated materials by
incineration or in an approved landfill, in accordance with local, regional, and national
regulations.[5][9]

o Container Disposal: Do not reuse empty containers. They should be punctured and buried
away from habitation or taken to an approved waste handling site for recycling or disposal.[9]
[11]

Hexaconazole Handling Workflow
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Caption: Workflow for the safe handling of Hexaconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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